2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
Overview
Description
“2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide” is a chemical compound with the molecular formula C10H17N3O . It has a molecular weight of 181.24 . The compound is also known by its IUPAC name, 2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetamide .
Synthesis Analysis
The synthesis of pyrazole compounds, such as “2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide”, can be achieved through various strategies. These include multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .Molecular Structure Analysis
The molecular structure of “2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide” consists of a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms .Chemical Reactions Analysis
Pyrazole compounds, including “2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide”, are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They can undergo a variety of chemical reactions, including 1,3-dipolar cycloadditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide” include a predicted boiling point of approximately 356.8 °C at 760 mmHg and a predicted density of approximately 1.2 g/cm3 .Future Directions
The future directions for “2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide” and similar compounds could involve further exploration of their synthesis techniques and biological activities. Given their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry, these compounds present numerous opportunities for future research .
Mechanism of Action
Target of Action
Similar compounds, such as pyrazoline derivatives, have shown affinity to binding cholinesterase (ache and bche) active sites . This suggests that 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide might interact with similar targets.
Mode of Action
It’s known that pyrazole derivatives can modify through nucleophilic and electrophilic substitution reactions . This suggests that 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide might interact with its targets in a similar manner.
Pharmacokinetics
It’s known that imidazole, a similar heterocyclic compound, is highly soluble in water and other polar solvents , which could influence the bioavailability of 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide.
Result of Action
Similar compounds have shown potential as neuroprotective agents for activated-acetylcholinesterase-linked neurological disorders , suggesting that 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide might have similar effects.
Action Environment
It’s known that the intermolecular interactions of pyrazole molecules can depend strongly on the type of solvent , suggesting that the action of 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propanamide might also be influenced by its environment.
properties
IUPAC Name |
2-(4-ethyl-3,5-dimethylpyrazol-1-yl)propanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-5-9-6(2)12-13(7(9)3)8(4)10(11)14/h8H,5H2,1-4H3,(H2,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSMFDRKRMIFBPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N(N=C1C)C(C)C(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.